Cas no 1396685-32-7 (2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide)

• Product Name: 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide
• CAS No: 1396685-32-7
• MF: C₁₇H₂₁FN₂O₂
• MW: 304.359247922897
• CID: 6160487
• PubChem ID: 71792640
• Update Time: 2025-06-11

2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide
• 1396685-32-7
• F6244-1749
• 2-(4-fluorophenoxy)-N-(4-(piperidin-1-yl)but-2-yn-1-yl)acetamide
• 2-(4-fluorophenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide
• AKOS024542733
• 2-(4-fluorophenoxy)-N-(4-piperidin-1-ylbut-2-ynyl)acetamide

• Inchi： 1S/C17H21FN2O2/c18-15-6-8-16(9-7-15)22-14-17(21)19-10-2-5-13-20-11-3-1-4-12-20/h6-9H,1,3-4,10-14H2,(H,19,21)
• InChI Key： FRLBWHYZYNMTRA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC#CCN1CCCCC1)=O

Computed Properties

• Exact Mass: 304.15870608g/mol
• Monoisotopic Mass: 304.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide

Recent Advances in the Study of 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS: 1396685-32-7)

The compound 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS: 1396685-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorophenoxy group and a piperidinylbutynyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide, with particular emphasis on improving its bioavailability and target specificity. Advanced synthetic methodologies, such as click chemistry and microwave-assisted synthesis, have been employed to enhance the efficiency and yield of the compound. These efforts have resulted in the development of derivatives with improved pharmacokinetic profiles, paving the way for further preclinical evaluations.

In vitro and in vivo studies have demonstrated that 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide exhibits promising activity against a range of biological targets. Notably, it has shown affinity for certain G-protein-coupled receptors (GPCRs) and ion channels, suggesting potential applications in the treatment of neurological disorders and cardiovascular diseases. Mechanistic studies have revealed that the compound modulates intracellular signaling pathways, including the cAMP and MAPK cascades, which are critical for cell proliferation and differentiation.

One of the most significant findings in recent research is the compound's potential as an anticancer agent. Preliminary data indicate that 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide induces apoptosis in cancer cell lines by activating pro-apoptotic proteins and inhibiting anti-apoptotic factors. These effects are particularly pronounced in cells with dysregulated cell cycle checkpoints, highlighting the compound's selectivity for malignant cells. Further studies are underway to explore its efficacy in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Researchers are employing computational modeling and structure-activity relationship (SAR) studies to design analogs with enhanced properties. Additionally, toxicological assessments are being conducted to ensure the safety profile of the compound.

In conclusion, 2-(4-fluorophenoxy)-N-4-(piperidin-1-yl)but-2-yn-1-ylacetamide (CAS: 1396685-32-7) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject of ongoing research. Future studies will likely focus on translational applications, including clinical trials, to fully realize its therapeutic potential. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical science.